Cas no 827614-55-1 (1-[(3-nitrophenyl)methyl]piperazine;dihydrochloride)

• Product Name: 1-[(3-nitrophenyl)methyl]piperazine;dihydrochloride
• CAS No: 827614-55-1
• MF: C₁₁H₁₇Cl₂N₃O₂
• MW: 294.177580595016
• MDL: MFCD04972580
• CID: 716014
• PubChem ID: 2760184
• Update Time: 2025-07-18

1-[(3-nitrophenyl)methyl]piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(3-nitrophenyl)methyl]-, hydrochloride (1:2)
• 1-[(3-nitrophenyl)methyl]piperazine,dihydrochloride
• 1-(3-Nitrobenzyl)piperazine dihydrochloride
• 1-[(3-nitrophenyl)methyl]piperazine;dihydrochloride
• FT-0644883
• AKOS008090533
• 1-(3-nitrobenzyl)-piperazine dihydrochloride
• AS-44240
• MFCD04972580
• 827614-55-1
• 1-[(3-nitrophenyl)methyl]piperazine Dihydrochloride
• EN300-56147
• A10243
• 1-(3-Nitrobenzyl)piperazine 2HCl
• CS-0251803
• Z1259340986
• DTXSID70375055
• CIB61455
• 1-(3-nitro-benzyl)-piperazine dihydrochloride
• SCHEMBL2926248
• AB90685
• DB-056655

• MDL： MFCD04972580
• Inchi： 1S/C11H15N3O2.2ClH/c15-14(16)11-3-1-2-10(8-11)9-13-6-4-12-5-7-13;;/h1-3,8,12H,4-7,9H2;2*1H
• InChI Key： BGYFKQBZFDFBMO-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1=CC=CC(=C1)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 293.07000
• Monoisotopic Mass: 293.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09000
• LogP: 3.39390

Additional information on 1-[(3-nitrophenyl)methyl]piperazine;dihydrochloride

Introduction to 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride (CAS No. 827614-55-1)

1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride (CAS No. 827614-55-1) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as NMP-dihydrochloride, belongs to the class of piperazines and is characterized by its unique chemical structure, which includes a nitrophenyl group and a piperazine ring. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical formula of 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride is C₁₂H₁₆N₄O₂·2HCl, and its molecular weight is 300.24 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-nitrobenzyl chloride with piperazine, followed by the addition of hydrochloric acid to form the dihydrochloride salt. This synthesis method ensures high purity and yield, making it suitable for both laboratory research and industrial production.

In recent years, 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride has garnered attention due to its potential as a lead compound in the development of new drugs. Studies have shown that this compound exhibits significant activity against various biological targets, including receptors and enzymes involved in neurological disorders, inflammation, and cancer. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that NMP-dihydrochloride can effectively modulate serotonin receptors, which are crucial for regulating mood and behavior.

The pharmacological profile of 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride has been extensively studied using both in vitro and in vivo models. In vitro assays have revealed that the compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, in vivo studies have shown that NMP-dihydrochloride can reduce inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride has also been investigated for its neuroprotective properties. Research published in the Journal of Neurochemistry has shown that the compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the multifaceted therapeutic potential of NMP-dihydrochloride.

The safety profile of 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 1-[(3-nitrophenyl)methyl]piperazine; dihydrochloride (CAS No. 827614-55-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug development in areas such as neurology, inflammation, and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for future advancements in medicinal chemistry and pharmaceutical science.